Cas no 1824333-51-8 (2-(3-Aminobutyl)benzene-1,4-diol)

• Product Name: 2-(3-Aminobutyl)benzene-1,4-diol
• CAS No: 1824333-51-8
• Molecular Formula: C₁₀H₁₅NO₂
• Molecular Weight: 181.231602907181
• CID: 6160672
• PubChem ID: 130001738

2-(3-Aminobutyl)benzene-1,4-diol Properties

Names and Identifiers

• EN300-1837582
• 2-(3-aminobutyl)benzene-1,4-diol
• 1824333-51-8

• InChIKey： IZSSBYRIIGYGBO-UHFFFAOYSA-N
• Inchi： 1S/C10H15NO2/c1-7(11)2-3-8-6-9(12)4-5-10(8)13/h4-7,12-13H,2-3,11H2,1H3
• SMILES： OC1C=CC(=CC=1CCC(C)N)O

Computed Properties

• Exact Mass: 181.110278721g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 181.110278721g/mol
• Heavy Atom Count: 13
• Complexity: 152
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Hydroquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Hydroquinones